Cas no 241488-40-4 (4-{5,7-Bis(trifluoromethyl)1,8naphthyridin-2-ylamino}benzenecarbonitrile)

4-{5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-ylamino}benzenecarbonitrile is a specialized organic compound featuring a naphthyridine core substituted with two trifluoromethyl groups and an amino-linked benzonitrile moiety. Its unique structure imparts strong electron-withdrawing properties and enhanced stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl groups contribute to increased lipophilicity and metabolic resistance, while the benzonitrile component offers versatility for further functionalization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its rigid aromatic framework and fluorine-rich design can improve binding affinity and selectivity. Its well-defined reactivity profile allows for precise modifications in complex synthetic pathways.

4-{5,7-Bis(trifluoromethyl)1,8naphthyridin-2-ylamino}benzenecarbonitrile structure

241488-40-4 structure

Product Name:4-{5,7-Bis(trifluoromethyl)1,8naphthyridin-2-ylamino}benzenecarbonitrile

CAS No:241488-40-4

MF:C₁₇H₈F₆N₄

MW:382.262643814087

CID:245675

PubChem ID:2764739

Update Time:2025-10-27

4-{5,7-Bis(trifluoromethyl)1,8naphthyridin-2-ylamino}benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]-
- Benzonitrile, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]- (9CI)
- 4-{[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino}benzonit rile
- DivK1c_002372
- HMS568N18
- 241488-40-4
- 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]benzonitrile
- AKOS005074083
- Benzonitrile,4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]-(9ci)
- 4-{[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino}benzonitrile
- CDS1_001332
- Bionet1_000356
- 10D-033
- 4-{[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]amino}benzenecarbonitrile
- 4-{5,7-Bis(trifluoromethyl)1,8naphthyridin-2-ylamino}benzenecarbonitrile
- Inchi： 1S/C17H8F6N4/c18-16(19,20)12-7-13(17(21,22)23)26-15-11(12)5-6-14(27-15)25-10-3-1-9(8-24)2-4-10/h1-7H,(H,25,26,27)
- InChI Key： WNMSJAIJYVENIS-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(NC1C=CC(C#N)=CC=1)=N2)(F)F

Computed Properties

Exact Mass: 382.06544
Monoisotopic Mass: 382.065
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 61.6Å²

Experimental Properties

PSA: 61.6

4-{5,7-Bis(trifluoromethyl)1,8naphthyridin-2-ylamino}benzenecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B140885-25mg	4-{[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]amino}benzenecarbonitrile	241488-40-4		25mg	$ 230.00	2022-06-07
TRC	B140885-50mg	4-{[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]amino}benzenecarbonitrile	241488-40-4		50mg	$ 380.00	2022-06-07
A2B Chem LLC	AF40955-1mg	Benzonitrile, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]- (9CI)	241488-40-4	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AF40955-5mg	Benzonitrile, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]- (9CI)	241488-40-4	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AF40955-10mg	Benzonitrile, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]- (9CI)	241488-40-4	>95%	10mg	$240.00	2024-04-20
A2B Chem LLC	AF40955-500mg	Benzonitrile, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]- (9CI)	241488-40-4	>95%	500mg	$720.00	2024-04-20
A2B Chem LLC	AF40955-1g	Benzonitrile, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]amino]- (9CI)	241488-40-4	>95%	1g	$1295.00	2024-04-20